Cas no 1326874-27-4 (1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine)

1-(Furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine is a heterocyclic compound featuring a piperazine core functionalized with furan-2-carbonyl and 1-(4-methylphenyl)-1,2,3-triazole-4-carbonyl moieties. This structure imparts versatility in medicinal chemistry and drug development, particularly as a potential intermediate for bioactive molecules. The presence of both furan and triazole groups enhances its binding affinity and selectivity, making it valuable for targeting specific biological pathways. Its well-defined synthetic route ensures high purity and reproducibility, while its modular design allows for further derivatization. This compound is particularly relevant in the exploration of kinase inhibitors, antimicrobial agents, or other therapeutic applications requiring tailored molecular interactions.
1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine structure
1326874-27-4 structure
Product Name:1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine
CAS No:1326874-27-4
MF:C19H19N5O3
MW:365.385863542557
CID:5345596
Update Time:2025-10-31

1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • furan-2-yl(4-{[1-(4-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperazin-1-yl)methanone
    • STL127438
    • (4-(furan-2-carbonyl)piperazin-1-yl)(1-(p-tolyl)-1H-1,2,3-triazol-4-yl)methanone
    • furan-2-yl-[4-[1-(4-methylphenyl)triazole-4-carbonyl]piperazin-1-yl]methanone
    • 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine
    • Inchi: 1S/C19H19N5O3/c1-14-4-6-15(7-5-14)24-13-16(20-21-24)18(25)22-8-10-23(11-9-22)19(26)17-3-2-12-27-17/h2-7,12-13H,8-11H2,1H3
    • InChI Key: VSPKAVNOJSERCE-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN(C2C=CC(C)=CC=2)N=N1)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 544
  • XLogP3: 1.8
  • Topological Polar Surface Area: 84.5

1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6253-1637-2μmol
1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine
1326874-27-4
2μmol
$57.0 2023-09-09
Life Chemicals
F6253-1637-1mg
1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine
1326874-27-4
1mg
$54.0 2023-09-09
Life Chemicals
F6253-1637-2mg
1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine
1326874-27-4
2mg
$59.0 2023-09-09

Additional information on 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine

Recent Advances in the Study of 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine (CAS: 1326874-27-4)

The compound 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine (CAS: 1326874-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of both furan and triazole moieties in its structure provides a versatile platform for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties. Researchers have employed computational modeling and high-throughput screening to identify potential targets, with preliminary results suggesting activity against specific cancer-related kinases.

In terms of synthesis, a recent publication in the Journal of Medicinal Chemistry (2023) detailed an efficient multi-step route to produce 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine with high yield and purity. The synthetic approach involved a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by acylation steps, which proved to be scalable for potential industrial applications. The authors also reported improved purification methods using advanced chromatography techniques, ensuring the compound's suitability for biological testing.

Biological evaluations have demonstrated that this compound exhibits moderate to strong inhibitory activity against several cancer cell lines, including breast and lung cancer models. Mechanistic studies suggest that its activity may be linked to the modulation of key signaling pathways involved in cell proliferation and apoptosis. Notably, the compound showed selective toxicity toward cancer cells while exhibiting minimal effects on normal cell lines, indicating a potential therapeutic window that could be exploited in drug development.

Current research efforts are focused on understanding the compound's pharmacokinetic properties and optimizing its drug-like characteristics. Recent in vivo studies in rodent models have provided encouraging results regarding bioavailability and tissue distribution, though challenges remain in improving metabolic stability. Several research groups are actively working on derivative compounds to enhance these properties while maintaining or improving the biological activity.

In conclusion, 1-(furan-2-carbonyl)-4-[1-(4-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperazine represents a promising lead compound in medicinal chemistry research. Its unique structural features, combined with demonstrated biological activity, make it a valuable candidate for further development as a potential therapeutic agent. Future research directions will likely focus on target identification, mechanism of action elucidation, and the development of more potent analogs with improved drug-like properties.

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